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Compound of Interest

Compound Name: Diethyl 2-bromo-2-methylmalonate

Cat. No.: B146579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling of Diethyl
2-bromo-2-methylmalonate (CAS No. 29263-94-3). The information is intended for

researchers, scientists, and professionals in the field of drug development who may handle this

compound. This document outlines the material's physicochemical properties, associated

hazards, recommended handling procedures, personal protective equipment, first aid

measures, and disposal considerations. Detailed summaries of standard toxicological testing

methodologies are also provided to offer a deeper understanding of the hazard classifications.

Chemical and Physical Properties
Diethyl 2-bromo-2-methylmalonate is a colorless liquid utilized as a laboratory chemical.[1] It

serves as an initiator in atom transfer radical polymerization (ATRP) of methyl methacrylate and

has been used in the synthesis of polystyrene macroinitiators.[2][3]

Table 1: Physical and Chemical Properties of Diethyl 2-bromo-2-methylmalonate
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Property Value Reference

Molecular Formula C8H13BrO4 [4]

Molecular Weight 253.09 g/mol [5]

Appearance Colorless Liquid [1][4]

Boiling Point 105 - 106 °C @ 5 mmHg [1]

Flash Point > 110 °C (> 230 °F) [1]

Density 1.325 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.449 [2][3]

Solubility
Soluble in water (likely to be

mobile in the environment)
[4][6]

Hazard Identification and Classification
Diethyl 2-bromo-2-methylmalonate is classified as a hazardous chemical.[1] The primary

hazards are its corrosive nature and acute toxicity upon exposure through oral, dermal, or

inhalation routes.[1][4]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference

Acute Oral Toxicity Category 4 Harmful if swallowed [1][4]

Acute Dermal Toxicity Category 4
Harmful in contact

with skin
[1][4]

Acute Inhalation

Toxicity - Vapors
Category 4 Harmful if inhaled [1][4]

Skin

Corrosion/Irritation
Category 1B

Causes severe skin

burns and eye

damage

[1][2][4]

Serious Eye

Damage/Eye Irritation
Category 1

Causes serious eye

damage
[1][2][4]

Signal Word: Danger[1][4]

Hazard Pictograms:

GHS05: Corrosion[2][7]

GHS07: Harmful (Not explicitly stated in search results, but implied by acute toxicity

categories)

Experimental Protocols for Toxicological
Assessment
The hazard classifications are determined through standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Below are summaries of the methodologies relevant to the identified hazards.

Acute Oral Toxicity (OECD Guideline 401)
This test provides information on health hazards arising from a single oral exposure to a

substance.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: The test substance is administered orally by gavage in graduated doses to several

groups of experimental animals, with one dose per group.[2]

Test Animals: Typically, rats are the preferred rodent species.[2] At least 5 rodents of the

same sex are used at each dose level.[2]

Procedure: Animals are fasted prior to administration of the substance.[2] The substance is

administered in a single dose or in smaller fractions over a period not exceeding 24 hours.[2]

Observation Period: Animals are observed for a period of at least 14 days.[5]

Endpoints: Observations include tremors, convulsions, salivation, diarrhea, lethargy, sleep,

and coma.[2] The time of death is recorded, and surviving animals are euthanized and

necropsied at the end of the study.[2] The LD50 (median lethal dose) is statistically derived.

[2]

Acute Dermal Toxicity (OECD Guideline 402)
This method assesses the health hazards from short-term dermal exposure to a chemical.[8][9]

Principle: The test substance is applied to the skin of experimental animals in a stepwise

procedure using fixed doses.[8]

Test Animals: Rats are a commonly used species for this test.[10]

Procedure: A defined amount of the test substance is applied to a shaved area of the skin

(approximately 10% of the body surface area) and held in contact for 24 hours.[11] The initial

dose is selected to produce signs of toxicity without causing severe effects or mortality.[12]

Observation Period: Animals are observed for at least 14 days.[11]

Endpoints: Observations of effects and deaths are made.[8] At the conclusion of the test,

surviving animals are euthanized and necropsied.[8]

Acute Inhalation Toxicity (OECD Guideline 403)
This guideline evaluates the health hazards from short-term exposure to a substance via

inhalation.[1][7]
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Principle: Animals are exposed to the test substance (gas, vapor, or aerosol) in a dynamic

airflow inhalation exposure system for a defined period.[5][7]

Test Animals: Rodents, commonly rats, are used.[7]

Procedure: The test typically involves a 4-hour exposure to a precisely controlled

atmosphere containing the test substance.[7] This is followed by a 14-day observation

period.[5][7]

Endpoints: Animals are monitored for mortality, clinical signs of toxicity, respiratory distress,

behavioral changes, and body weight fluctuations.[7] A comprehensive necropsy is

performed at the end of the study.[5][7] The LC50 (median lethal concentration) is estimated.

[7]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This method assesses the potential for a substance to cause skin irritation or corrosion.[4][13]

Principle: The test substance is applied in a single dose to the skin of an experimental

animal.[14]

Test Animals: The albino rabbit is the recommended species.[13]

Procedure: The substance is applied to a small area of skin under a patch.[3] A sequential

testing strategy is recommended, starting with a short exposure time (e.g., 3 minutes) and

progressively increasing the duration (e.g., 1 hour, 4 hours) if no severe reaction is observed.

[14]

Observation Period: The skin is examined for erythema and edema at specified intervals

(e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[14] Observations may continue

for up to 14 days to assess the reversibility of effects.[14]

Endpoints: The degree of skin reaction is scored to determine if the substance is an irritant or

corrosive.[14]

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize the risks associated with

Diethyl 2-bromo-2-methylmalonate.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Table 3: Recommended Personal Protective Equipment

Body Part Equipment Standard Reference

Eyes/Face

Safety glasses with

side-shields, face

shield

OSHA 29 CFR

1910.133 or EN 166
[1]

Skin

Protective gloves

(e.g., Butyl rubber,

Nitrile rubber),

protective clothing

EN 374 [1][4]

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator if exposure

limits are exceeded or

irritation is

experienced. Use a

type ABEK (EN14387)

respirator filter.

29 CFR 1910.134 or

EN 149
[1][2]

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe mist, vapors, or spray.[1]
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Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store in a corrosives area.[4]

Keep away from incompatible materials such as acids, bases, and reducing agents.[1][4]

First Aid and Emergency Procedures
Immediate action is required in case of exposure.

Table 4: First Aid Measures

Exposure Route Procedure Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Immediate medical attention is

required.

[1][4]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing and shoes. Immediate

medical attention is required.

[1][4]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Immediate medical

attention is required.

[1][4]

Ingestion

Do NOT induce vomiting. Call

a physician or poison control

center immediately.

[1]
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Accidental Release Measures
Ensure adequate ventilation.

Use personal protective equipment.

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).[1]

Keep in suitable, closed containers for disposal.[1]

Do not let this chemical enter the environment.[1]

Disposal Considerations
Dispose of this material and its container as hazardous waste.[15]

Waste must be handled in accordance with local, state, and federal regulations.[6][15]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[6]

Visualization of Workflows
Safe Handling Workflow
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Avoid Skin/Eye Contact
and Inhalation

Wash Hands Thoroughly After Handling

Store in a Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Materials

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diethyl 2-bromo-2-methylmalonate.
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First Aid Procedures for Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye ContactInhalation Ingestion

Remove Contaminated Clothing Rinse with Water for 15 minMove to Fresh Air Do NOT Induce Vomiting

Wash with Soap & Water

Seek Immediate Medical Attention

Give Artificial Respiration if Needed

Click to download full resolution via product page

Caption: First aid procedures in case of exposure to Diethyl 2-bromo-2-methylmalonate.

Conclusion
Diethyl 2-bromo-2-methylmalonate is a valuable laboratory reagent that must be handled

with care due to its hazardous properties. By adhering to the safety guidelines outlined in this

document, including the use of appropriate personal protective equipment, proper handling and

storage techniques, and being prepared for emergency situations, researchers can minimize

the risks associated with this chemical. A thorough understanding of its toxicological profile,

based on standardized testing methodologies, further enables a culture of safety in the

laboratory and in drug development processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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